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Cat. No.: B1581748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Niobium(V) ethoxide, also known as niobium pentaethoxide, is a metalorganic compound with

significant applications in materials science, catalysis, and electronics.[1][2] Its utility as a

precursor, particularly in the sol-gel synthesis of niobium oxides and for creating thin films via

chemical vapor deposition (CVD) and atomic layer deposition (ALD), is rooted in its distinct

physical properties.[3] This guide provides an in-depth overview of these core physical

characteristics, experimental methodologies for their determination, and a logical framework for

understanding their interrelationships.

Core Physical and Chemical Properties
Niobium pentaethoxide is a colorless to yellow, moisture-sensitive liquid at room temperature.

[1][4][5] It is known to dimerize in solution, forming Nb₂(OC₂H₅)₁₀ molecules, where each

niobium center is octahedrally coordinated with ethoxide ligands.[4] This dimeric structure,

more comprehensively represented as [(EtO)₄Nb(μ-OEt)]₂, features two niobium atoms sharing

a common edge through two bridging ethoxide ligands.[4] The compound is miscible with some

organic solvents but readily hydrolyzes in the presence of water to form niobium oxides.[4]

Data Presentation: Physical Properties of Niobium
Pentaethoxide
The following table summarizes the key quantitative physical properties of Niobium(V)

ethoxide.
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Property Value

Chemical Formula C₁₀H₂₅NbO₅ (monomer) / Nb₂(OC₂H₅)₁₀ (dimer)

Molecular Weight 318.21 g/mol (monomer)

Appearance Colorless to yellow/gold liquid

Melting Point 5-6 °C (41-43 °F; 278-279 K)

Boiling Point 142 °C at 0.1 mmHg

Density 1.268 g/mL at 25 °C

Refractive Index n20/D 1.516

Flash Point 36 °C (96.8 °F) - closed cup

Decomposition Temp. Begins above 325-350 °C

[Citations: 1, 2, 3, 8, 11, 19]

Experimental Protocols
Due to the air- and moisture-sensitive nature of niobium pentaethoxide, its physical properties

must be determined using specialized techniques that prevent exposure to the atmosphere.[2]

[6]

General Protocol for Handling
All manipulations should be performed under an inert atmosphere (e.g., dry nitrogen or argon)

using standard Schlenk line or glovebox techniques.[7][8] Solvents must be rigorously dried,

and glassware should be oven- or flame-dried before use. Air-sensitive liquids like niobium

pentaethoxide are typically transferred using gas-tight syringes or cannulas.[6][7]

Determination of Melting Point
The melting point of niobium pentaethoxide can be determined using the capillary method with

a modern melting point apparatus.
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Sample Preparation: Under an inert atmosphere, a small amount of liquid niobium

pentaethoxide is introduced into a glass capillary tube. The tube is then flame-sealed to

prevent hydrolysis from atmospheric moisture during the measurement.[9]

Measurement: The sealed capillary is placed into the heating block of a melting point

apparatus.

Heating and Observation: The sample is heated at a controlled rate (e.g., 1-2 °C/min). The

temperature range is recorded from the point at which the first droplet of liquid appears to

when the entire solid has melted into a clear liquid.[10]

Determination of Boiling Point Under Vacuum
The boiling point is measured under reduced pressure to prevent decomposition, which occurs

at higher temperatures.[3]

Apparatus Setup: A vacuum distillation apparatus is assembled and connected to a vacuum

pump and a manometer to measure the pressure.[11]

Measurement: A sample of niobium pentaethoxide is placed in the distillation flask. The

system is evacuated to a stable, low pressure (e.g., 0.1 mmHg).

Heating: The flask is heated slowly. The temperature of the vapor and the corresponding

pressure are recorded when the liquid boils and condensate is observed.[12] The Clausius-

Clapeyron equation can be used to correlate boiling points at different pressures.[13]

Determination of Density
The density of liquid niobium pentaethoxide is typically measured using a pycnometer or a

digital density meter.

Pycnometer Method (ASTM D1475):

Under an inert atmosphere, a pycnometer (a glass flask with a precise, known volume) is

weighed empty.[14][15]

It is then filled with niobium pentaethoxide, taking care to avoid gas bubbles.
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The filled pycnometer is brought to a constant temperature (e.g., 25 °C) in a water bath.

The filled pycnometer is weighed again. The density is calculated by dividing the mass of

the liquid by the known volume of the pycnometer.[14]

Oscillating U-tube Method (ASTM D4052):

A digital density meter is used, which measures the change in the oscillation frequency of

a U-shaped tube when filled with the sample.[16][17]

The sample is injected into the instrument's measurement cell under an inert atmosphere.

The instrument automatically calculates and displays the density at the measurement

temperature.[16]

Determination of Refractive Index
The refractive index is measured using a refractometer, ensuring the sample is protected from

air.

Apparatus: A digital Abbe refractometer is commonly used.

Measurement: A few drops of niobium pentaethoxide are placed on the clean, dry prism of

the refractometer. The measurement must be done quickly to minimize atmospheric

exposure, or by using a flow cell under an inert atmosphere.

Reading: The refractive index is read directly from the instrument's scale or digital display at

a specified temperature (e.g., 20 °C) and wavelength (typically the sodium D-line, 589 nm).

[18]

Key Application Protocol: Sol-Gel Synthesis of Niobium
Pentoxide (Nb₂O₅)
Niobium pentaethoxide is a primary precursor for synthesizing niobium pentoxide nanoparticles

via the sol-gel method.[19][20][21]

Precursor Solution: Niobium(V) ethoxide is dissolved in a dry solvent, such as absolute

ethanol, under vigorous stirring and an inert atmosphere.[5][20]
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Hydrolysis: A hydrolyzing agent, typically a mixture of water and ethanol, or an ammonia

solution, is added dropwise to the precursor solution.[5][20] This initiates the hydrolysis and

condensation reactions, leading to the formation of a colloidal suspension (sol).

Gelation: With continued stirring, the sol gradually transforms into a semi-rigid, three-

dimensional network, known as a gel.

Aging and Drying: The gel is aged for a period to strengthen the network and then dried at a

moderate temperature (e.g., 60-160 °C) to remove the solvent and byproducts, resulting in

an amorphous powder (xerogel).[20]

Calcination: The dried powder is heat-treated (calcined) at elevated temperatures (e.g., 500-

750 °C) to remove residual organic matter and induce crystallization, yielding the final

niobium pentoxide (Nb₂O₅) nanomaterial.[5][21]

Visualization of Property Relationships
The physical properties of niobium pentaethoxide are logically interconnected, stemming from

its underlying molecular structure and composition.
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Logical Relationships of Niobium Pentaethoxide Properties
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Caption: Interrelation of Niobium Pentaethoxide's molecular and physical properties.
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Experimental Workflow for Sol-Gel Synthesis of Nb₂O₅
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Caption: Workflow for synthesizing Nb₂O₅ nanoparticles from Niobium Pentaethoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sol-gel route to niobium pentoxide (Journal Article) | OSTI.GOV [osti.gov]

2. Niobium(V) ethoxide | NbOEt | Nb(OCH2CH3)5 – Ereztech [ereztech.com]

3. mdpi.com [mdpi.com]

4. researchgate.net [researchgate.net]

5. scielo.br [scielo.br]

6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

7. molan.wdfiles.com [molan.wdfiles.com]

8. researchgate.net [researchgate.net]

9. mt.com [mt.com]

10. Determination of Melting Point [wiredchemist.com]

11. chem.libretexts.org [chem.libretexts.org]

12. alameda.edu [alameda.edu]

13. quora.com [quora.com]

14. matestlabs.com [matestlabs.com]

15. Density Testing Procedure | International and Accredited Lab [nikoopharmed.com]

16. knowledge.reagecon.com [knowledge.reagecon.com]

17. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API
Gravity of Liquid [ayalytical.com]

18. mt.com [mt.com]

19. Niobium pentoxide - Wikipedia [en.wikipedia.org]

20. scielo.br [scielo.br]

21. mdpi.com [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1581748?utm_src=pdf-custom-synthesis
https://www.osti.gov/biblio/5563711
https://ereztech.com/niobiumv-ethoxide-cas-3236-82-6/amp/
https://www.mdpi.com/2076-3417/8/11/2325
https://www.researchgate.net/publication/228108364_Sol-gel_synthesis_and_characterization_of_Nb2O5_powders
https://www.scielo.br/j/mr/a/n4bgPM5KYHVtGrKp3CktDdF/
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
http://molan.wdfiles.com/local--files/inert-atmosphere/Working%20with%20air%20and%20moisture%20sensitive%20compounds.pdf
https://www.researchgate.net/profile/Abdelkader-Bouaziz/post/Maximum-concentration-of-PhMgCl-in-THF/attachment/5f871a477600090001ee5f06/AS%3A946562968584199%401602689606646/download/The+manipulation+of+air-sensitive+compounds+%282nd+Edt%29.pdf
https://www.mt.com/us/en/home/applications/Application_Browse_Laboratory_Analytics/Thermal_Values/melting-point-determination.html
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/05%3A_Distillation/5.04%3A_Vacuum_Distillation/5.4A%3A_Overview_of_Vacuum_Distillation
https://alameda.edu/wp-content/uploads/2023/08/Chem-1A-Exp.-2-Using-Physical-Properties-to-ID-an-Unknown-LIquid.pdf
https://www.quora.com/Which-equation-is-used-to-calculate-the-boiling-point-under-vacuum-distillation
https://matestlabs.com/test-standards/astm-d1475/
https://nikoopharmed.com/en/density-testing/
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://ayalytical.com/astm-d7777/
https://ayalytical.com/astm-d7777/
https://www.mt.com/ca/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://en.wikipedia.org/wiki/Niobium_pentoxide
http://www.scielo.br/j/mr/a/n4bgPM5KYHVtGrKp3CktDdF/?format=pdf&lang=en
https://www.mdpi.com/2075-4701/7/4/142
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Niobium
Pentaethoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581748#physical-properties-of-niobium-
pentaethoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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